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Compound of Interest

Compound Name: 2-Chloropentan-3-one

Cat. No.: B101064 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Chloropentan-3-one was not readily

available in the public domain at the time of this writing. The following guidance is based on the

safety profiles of structurally similar chemicals, such as other chlorinated ketones.

Researchers, scientists, and drug development professionals must conduct a thorough risk

assessment and consult with their institution's Environmental Health and Safety (EHS)

department before handling this chemical.

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-Chloropentan-3-one, designed to be a critical resource for laboratory personnel.

Adherence to these protocols is essential for ensuring a safe laboratory environment.

Hazard Summary and Personal Protective
Equipment (PPE)
Based on data for analogous compounds, 2-Chloropentan-3-one is anticipated to be a

flammable liquid and may be harmful if swallowed, in contact with skin, or inhaled. Therefore,

the use of appropriate personal protective equipment is critical to minimize exposure and

ensure safety.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-Chloropentan-3-
one
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection
Safety glasses with side

shields or safety goggles

Must be compliant with EN 166

(EU) or NIOSH (US)

standards. A face shield is

recommended when there is a

splash hazard.[1][2][3]

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Gloves must

be inspected before use and

proper removal techniques

should be followed to avoid

skin contact.[1][4][5]

Body Protection
Laboratory coat or chemical-

resistant apron

A lab coat should be worn to

prevent skin contact. For larger

quantities or situations with a

high splash potential,

chemical-resistant overalls or a

disposable gown should be

used.[4][5]

Respiratory Protection Air-purifying respirator

If working outside of a

chemical fume hood or if

vapors or aerosols may be

generated, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

should be used.[4]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:
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Upon receipt, visually inspect containers for any signs of damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other

sources of ignition.[6][7]

Keep containers tightly closed when not in use.[1][6]

Store separately from incompatible materials such as strong oxidizing agents and strong

bases.[6]

2. Chemical Handling:

All work with open containers of 2-Chloropentan-3-one should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[7]

Use non-sparking tools and explosion-proof equipment due to the flammable nature of

similar compounds.[8]

Ground and bond containers and receiving equipment to prevent static discharge.

Avoid contact with skin and eyes.[1][6] Do not eat, drink, or smoke in areas where the

chemical is handled.

Wash hands thoroughly with soap and water after handling.

3. Spill Response:

In the event of a spill, immediately evacuate all non-essential personnel from the area.

Remove all sources of ignition.[1][6]

For small spills, absorb the material with an inert, non-combustible absorbent material such

as sand, earth, or vermiculite.[1][6]

Collect the absorbed material and contaminated debris into a suitable, labeled, and sealed

container for disposal.[1][6]

For large spills, contact your institution's EHS department immediately.
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Ensure the spill area is well-ventilated.

Disposal Plan
All chemical waste, including unused 2-Chloropentan-3-one, contaminated absorbent

materials, and personal protective equipment, must be disposed of in accordance with local,

state, and federal regulations.[1]

Collect all waste in designated, properly labeled, and sealed containers.

Do not mix with other waste streams unless explicitly instructed to do so by your institution's

EHS department.

Handle uncleaned containers as you would the product itself.[1]

Do not dispose of 2-Chloropentan-3-one down the drain.[7]

Arrange for disposal through a licensed chemical waste disposal company.[1]

Quantitative Data Summary
Table 2: Physical and Chemical Properties of 2-Chloropentan-3-one

Property Value

CAS Number 17042-21-6[9][10]

Molecular Formula C5H9ClO[10][11]

Molecular Weight 120.58 g/mol [10]

PSA (Polar Surface Area) 17.07000[11]

LogP 1.59280[11]

Experimental Workflow: Safe Handling of 2-
Chloropentan-3-one
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Workflow for Safe Handling of 2-Chloropentan-3-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

